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Compound of Interest |

4-Aminoxymethyl pyridine
Compound Name:
hydrochloride
CAS No.: 16115-54-1
Cat. No.: B095069
\ 7

Product Identity:

e Chemical Name: 4-Picolylamine Hydrochloride (Pyridin-4-ylmethanamine HCI)[1]

e CAS Number: 64460-41-9 (Monohydrochloride)

o Physical State: White to off-white crystalline solid (Pure); Yellow/Orange (Degraded)
» Molecular Formula: CeHsN2[2][3][4] - xHCI

PART 1: The "Golden Rules" of Storage

Failure to adhere to these three pillars is the primary cause of reagent loss.

The Moisture Barrier (Critical)

4-Picolylamine HCI is hygroscopic. The pyridine ring nitrogen and the primary amine group
form a salt that avidly scavenges atmospheric water.

o Mechanism: Moisture absorption leads to "deliquescence" (dissolving in its own absorbed
water).[5] Once wet, the local pH environment shifts, increasing susceptibility to oxidative

degradation and hydrolysis.
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e Protocol: Store in a desiccator with active desiccant (e.g., P20s or indicating silica gel). For
long-term storage (>1 month), parafilm alone is insufficient; use a secondary containment
vessel with desiccant packs.

Oxidation Prevention

While the HCI salt is significantly more stable than the free base (liquid), it is not immune to
oxidation.

 Visual Indicator: The appearance of a yellow or brown tint indicates the formation of N-oxides
or oxidative coupling products (imines/diazo species).

o Protocol: Flush headspace with Argon or Nitrogen after every use. Store in amber vials to
prevent photo-initiated auto-oxidation.

Temperature Control

o Standard: Cool, dry place (Room Temperature, 15-25°C) is acceptable for active use.

e Long-Term: Refrigeration (2—-8°C) is recommended to slow kinetic degradation, provided the
container is allowed to equilibrate to room temperature before opening to prevent
condensation.

PART 2: Troubleshooting Guide (Q&A)
Q1: My 4-Picolylamine HCI has turned yellow. Is it still
usable?

Diagnosis: Yellowing indicates surface oxidation or trace free-base liberation.

» For Non-Critical Reactions (e.g., rough screenings): Likely usable. The impurity level is often
<1-2% despite the color.

o For Critical Synthesis (e.g., GMP, final step coupling):Do not use. The oxidation byproducts
can act as radical initiators or catalyst poisons (especially in Pd/Cu-catalyzed cross-
couplings).
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» Recovery: Recrystallization from ethanol/ether can sometimes salvage the white solid, but it
is often more cost-effective to replace the reagent.

Q2: The powder has clumped into a hard rock. How do |
fix this?

Diagnosis: Moisture ingress has caused partial deliquescence and recrystallization.

o Immediate Fix: If the color is still white/off-white, the compound is chemically intact but
physically compromised. Dissolve the entire clump in the reaction solvent (e.g., Methanol,
Water) to determine the concentration, rather than trying to chip off inaccurate weights.

o Prevention: Never store the bottle in a fridge without a desiccator. The cooling cycle creates
a vacuum that pulls moist air in past the cap threads.

Q3: Can | substitute the HCI salt for the free base
(liquid)?

Answer: Yes, but you must add a base.

» Stoichiometry: 4-Picolylamine HCI contains 1 or 2 equivalents of acid (check your specific
CoA). You must add a stoichiometric amount of base (e.g., Triethylamine, DIPEA, or NaH) to
the reaction mixture to liberate the nucleophilic free amine.

» Calculation:
o Free Base MW: ~108.14 g/mol
o HCI Salt MW: ~144.60 g/mol (Mono-HCI)

o Note: Using the salt is often preferred as it avoids the handling of the foul-smelling, air-
sensitive liquid free base.

PART 3: Handling & Aliquoting Workflow

To maintain purity over months of use, follow this "Zero-Moisture" workflow.
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Step-by-Step Protocol

o Equilibration: If stored cold, allow the closed bottle to warm to room temperature for 30
minutes. Opening a cold bottle condenses atmospheric water instantly onto the powder.

o Environment: Ideally, weigh inside a glove box. If unavailable, use a "dry bag" or work rapidly
near a balance.

o Tooling: Use anti-static weighing boats and plastic spatulas (metal spatulas can introduce
trace iron, which catalyzes oxidation in amines).

e Resealing:

o Wipe the rim of the bottle with a Kimwipe to remove powder dust (which prevents a tight
seal).

o Flush the headspace with a gentle stream of Argon for 5-10 seconds.

o Seal tightly and wrap with Parafilm.

PART 4: Visualizing the Degradation Logic

The following diagram illustrates the causality between storage failures and chemical
degradation.
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Caption: Logical pathway of 4-Picolylamine HCI degradation. Moisture is the gateway event
that facilitates subsequent chemical breakdown.

PART 5: Quantitative Data Summary
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Property 4-Picolylamine (Free Base) 4-Picolylamine HCI (Salt)

CAS Number 3731-53-1 64460-41-9

Physical State Liquid (Clear/Yellow) Solid (White/Off-White)

Hygroscopicity Moderate High

Air Stability Poor (Absorbs COz2) Moderate (Stable if dry)

Storage Temp 2-8°C (Dark) RT or 2-8°C (Desiccated)

Preferred Use Immediate reaction Long-term storage / Stock
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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